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Compound of Interest

Compound Name: 2,4-Dimethyl-2,4-pentanediol

Cat. No.: B1345683

This technical guide provides a comprehensive overview of 2,4-dimethyl-2,4-pentanediol,
including its chemical identity, physical and chemical properties, and relevant experimental
protocols. This document is intended for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed information on this compound.

Chemical Identity

The nomenclature and structural identifiers for 2,4-dimethyl-2,4-pentanediol are crucial for its
unambiguous identification in research and chemical inventory.

IUPAC Name: 2,4-dimethylpentane-2,4-diol
Synonyms:

e 2,4-Dimethyl-2,4-pentanediol

e 1,1 3,3-Tetramethylpropane-1,3-diol[1]

e 2,4-dimethyl-pentane-2,4-diol[1]

CAS Number: 24892-49-7

Molecular Formula: C7H1602[1][2]

Molecular Weight: 132.20 g/mol
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Chemical Structure:

Caption: Chemical structure of 2,4-dimethyl-2,4-pentanediol.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,4-dimethyl-2,4-pentanediol is
presented in the table below. These properties are essential for its handling, storage, and
application in various experimental setups.

Property Value

Physical State Liquid

Density 0.949 g/cm?3[2][3]

Boiling Point 202.2 °C at 760 mmHg[2][3]
Flash Point 96.7 °C[2][3]

Vapor Pressure 0.0724 mmHg at 25 °C[2][3]
Refractive Index n20/D 1.433[2][3]

LogP 0.91830[1][2]

Polar Surface Area 40.46 A7[2]

Experimental Protocols

While specific experimental protocols for 2,4-dimethyl-2,4-pentanediol are not extensively
detailed in publicly available literature, a representative synthesis for a structurally similar diol,
2-methyl-2,4-pentanediol (hexylene glycol), is the hydrogenation of diacetone alcohol. This
process can be adapted to understand the synthesis of related diols.

Synthesis of 2-Methyl-2,4-pentanediol via Hydrogenation of Diacetone Alcohol

This protocol describes a common industrial method for the synthesis of 2-methyl-2,4-
pentanediol, which involves the catalytic hydrogenation of diacetone alcohol.

Materials:
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» Diacetone alcohol

» Nickel-based catalyst (e.g., Raney nickel)

e Hydrogen gas

e Sodium bicarbonate (optional, as a stabilizer)
o Reaction vessel (high-pressure autoclave)
Procedure:

o Catalyst Preparation: A nickel-based catalyst is prepared. For instance, a Ni-Co/SiO2 catalyst
can be synthesized by mixing nickel nitrate and cobalt nitrate with deionized water and white
carbon black, followed by precipitation with ammonia, filtration, drying, and calcination.

o Catalyst Activation: The prepared catalyst is placed in a fixed-bed reactor and activated in-
situ under a hydrogen atmosphere at elevated temperature and pressure (e.g., 450 °C and
0.3 MPa).

o Reaction Setup: The reaction is carried out in a high-pressure autoclave. The diacetone
alcohol is introduced into the reactor.

e Hydrogenation: The reactor is pressurized with hydrogen gas to the desired pressure (e.qg.,
1.9 MPa). The temperature is raised to the reaction temperature (e.g., 150 °C) with stirring.

o Reaction Monitoring: The reaction progress is monitored by gas chromatography to
determine the conversion of diacetone alcohol.

e Product Isolation: After the reaction is complete, the reactor is cooled, and the pressure is
released. The product mixture is filtered to remove the catalyst.

 Purification: The crude product is purified by distillation to obtain high-purity 2-methyl-2,4-
pentanediol.

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of 2-methyl-2,4-pentanediol.

Applications and Reactivity

Chemical Reactivity: As a diol with two tertiary hydroxyl groups, 2,4-dimethyl-2,4-pentanediol
exhibits reactivity typical of alcohols. The tertiary nature of the hydroxyl groups makes them
prone to elimination reactions under acidic conditions. Key chemical transformations include:

Esterification with acids or their derivatives.

Etherification reactions.

Oxidation to the corresponding ketones.

Dehydration to form alkenes.

A notable application is the use of its Cr(VI) ester to catalyze the peroxyacetic acid oxidation of
secondary alcohols to ketones. The chromate ester can be conveniently prepared in situ.

Industrial and Research Applications: While specific applications for 2,4-dimethyl-2,4-
pentanediol are primarily in laboratory research, its properties suggest potential use in:

» Solvent systems requiring moderate polarity.
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e As a monomer or modifier in polymer chemistry.
e As a stabilizer in various chemical formulations.
e As a coupling agent.

The structurally similar 2-methyl-2,4-pentanediol (hexylene glycol) has widespread applications
as a solvent, surfactant, and emulsifying agent in coatings, cosmetics, and industrial fluids,
suggesting similar potential for 2,4-dimethyl-2,4-pentanediol in specialized applications.

Biological Activity and Signaling Pathways

Currently, there is no significant information available in the scientific literature to suggest the
direct involvement of 2,4-dimethyl-2,4-pentanediol in specific biological signaling pathways.
Its primary relevance to the drug development process is more likely as a chemical
intermediate, solvent, or formulation excipient, rather than as a bioactive molecule that directly
interacts with signaling cascades. The related compound, 2-methyl-2,4-pentanediol, is used in
protein crystallography as a precipitant and cryoprotectant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

